Cas no 2680882-85-1 (benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-ylcarbamate)

• Product Name: benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-ylcarbamate
• CAS No: 2680882-85-1
• MF: C₁₆H₁₃N₅O₄
• MW: 339.305522680283
• CID: 5625681
• PubChem ID: 165936246
• Update Time: 2025-05-21

benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(3-nitrophenyl)-1H-1,2,4-triazol-5-yl]carbamate
• 2680882-85-1
• EN300-28296838
• benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-ylcarbamate

• Inchi： 1S/C16H13N5O4/c22-16(25-10-11-5-2-1-3-6-11)18-15-17-14(19-20-15)12-7-4-8-13(9-12)21(23)24/h1-9H,10H2,(H2,17,18,19,20,22)
• InChI Key： OIVNODUQZTXDFY-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C2C=CC=C(C=2)[N+](=O)[O-])=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.09675391g/mol
• Monoisotopic Mass: 339.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Additional information on benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-ylcarbamate

Benzyl N-3-(3-Nitrophenyl)-1H-1,2,4-Triazol-5-Ylcarbamate: A Comprehensive Overview

The compound benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-ylcarbamate, identified by the CAS number 2680882-85-1, is a notable chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals and related industries. Recent studies have highlighted its role in drug development and material science, making it a subject of interest for researchers worldwide.

Structurally, benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-ylcarbamate consists of a triazole ring system attached to a nitrophenyl group and a benzyl carbamate moiety. The triazole ring is a heterocyclic structure known for its stability and reactivity in various chemical reactions. The presence of the nitro group introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. This combination makes the compound versatile for applications requiring specific chemical interactions.

Recent research has focused on the synthesis and characterization of benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-ylcarbamate. Scientists have explored novel synthetic pathways to enhance the efficiency of its production. For instance, studies have demonstrated that microwave-assisted synthesis can significantly reduce reaction times while maintaining product purity. These advancements are crucial for scaling up production in industrial settings.

The compound's applications are diverse. In the pharmaceutical industry, it has been investigated as a potential drug delivery agent due to its ability to form stable complexes with other molecules. Additionally, its role as an intermediate in the synthesis of more complex molecules has been well-documented. Recent findings suggest that it may serve as a precursor in the development of novel antibiotics or anticancer agents.

In terms of environmental impact, researchers have examined the biodegradability and toxicity of benzyl N-3-(3-nitrophenyl)-1H-1,2,4-triazol-5-Ylcarbamate. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

The CAS number 2680882-85 serves as a unique identifier for this compound within chemical databases. This numbering system facilitates easy retrieval of information from global repositories like PubChem and ChemSpider. Researchers can access detailed data on physical properties, safety information, and literature references using this identifier.

In conclusion, benzyl N-3-(3-nitrophenyl)-1H_1_2_4-triazol_5-Ylcarbamate is a chemically intriguing compound with promising applications across multiple domains. Its unique structure and versatile properties make it a valuable addition to both academic research and industrial processes. As ongoing studies continue to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in modern chemistry.